Cas no 7472-18-6 (6-Methylfuro3,4-cpyridine-3,4(1H,5H)-dione)

• Product Name: 6-Methylfuro3,4-cpyridine-3,4(1H,5H)-dione
• CAS No: 7472-18-6
• MF: C₈H₇NO₃
• MW: 165.146082162857
• MDL: MFCD00464816
• CID: 1117015
• PubChem ID: 258107
• Update Time: 2025-06-30

6-Methylfuro3,4-cpyridine-3,4(1H,5H)-dione Chemical and Physical Properties

Names and Identifiers

• 6-methyl-Furo[3,4-c]pyridine-3,4(1H,5H)-dione
• 6-methyl-1,5-dihydrofuro[3,4-c]pyridine-3,4-dione
• 4-Hydroxy-6-methylfuro[3,4-c]pyridin-3(1H)-one
• 6-methyl-1,5-dihydrofurano[3,4-c]pyridine-3,4-dione
• 6-Methyl-1H,5H-furo[3,4-c]pyridin-3,4-dion
• 6-methyl-1H,5H-furo[3,4-c]pyridine-3,4-dione
• 6-Methyl-1H-furano< 3,4-c> pyridine-3,4(5H)-dione
• 6-methyl-1H-furo[3,4-c]pyridine-3,4-di
• 6-methyl-3,4-dioxo-1H-furo< 3,4-c> pyridine
• 6-Methylfuro[3,4-c]pyridine-3,4(1H,5H)-dione
• AC1L5Y9A
• AC1Q69B3
• NCIOpen2_001113
• NSC86854
• ST060424
• SLSNRHKXUKXMGH-UHFFFAOYSA-
• InChI=1/C8H7NO3/c1-4-2-5-3-12-8(11)6(5)7(10)9-4/h2H,3H2,1H3,(H,9,10)
• MFCD00464816
• 6-methyl-1H,3H,4H,5H-furo[3,4-c]pyridine-3,4-dione
• 6-methylfuro[3,4-c]pyridin-3,4(1h,5h)-dione
• NSC-86854
• 4-Hydroxy-6-methylfuro(3,4-c)pyridin-3(1H)-one
• 6-Methylfuro[3,4-c]pyridine-3,4(1H,5H)-dione #
• 4-hydroxy-6-methyl-1H-furo[3,4-c]pyridin-3-one
• EU-0017434
• LS-07377
• SLSNRHKXUKXMGH-UHFFFAOYSA-N
• NSC-402277
• SR-01000509741-1
• 7472-18-6
• AKOS030239958
• SR-01000509741
• NSC 86854
• NSC402277
• DTXSID70225703
• AKOS001731587
• Furo[3,4-c]pyridine-3,4(1H,5H)-dione, 6-methyl-
• ALBB-023447
• STK698747
• 6-Methylfuro3,4-cpyridine-3,4(1H,5H)-dione

• MDL： MFCD00464816
• Inchi： 1S/C8H7NO3/c1-4-2-5-3-12-8(11)6(5)7(10)9-4/h2H,3H2,1H3,(H,9,10)
• InChI Key： SLSNRHKXUKXMGH-UHFFFAOYSA-N
• SMILES： O1C(C2C(NC(C)=CC=2C1)=O)=O

Computed Properties

• Exact Mass: 165.04261
• Monoisotopic Mass: 165.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4
• LogP: 0.35370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 6-Methylfuro3,4-cpyridine-3,4(1H,5H)-dione

Exploring the Unique Properties and Applications of 6-methyl-Furo[3,4-c]pyridine-3,4(1H,5H)-dione (CAS No. 7472-18-6)

In the ever-evolving field of organic chemistry, 6-methyl-Furo[3,4-c]pyridine-3,4(1H,5H)-dione (CAS No. 7472-18-6) stands out as a compound of significant interest due to its unique structural features and potential applications. This heterocyclic compound, which combines furan and pyridine rings, has garnered attention from researchers and industries alike. Its molecular formula and intricate architecture make it a fascinating subject for study, particularly in the realms of medicinal chemistry and material science.

The 6-methyl-Furo[3,4-c]pyridine-3,4(1H,5H)-dione structure is characterized by a fused ring system that includes a furopyridine core. This structural motif is known for its electron-rich properties, which can influence the compound's reactivity and interactions with other molecules. The presence of the methyl group at the 6-position further modifies its chemical behavior, offering opportunities for tailored modifications. Researchers have explored its potential as a building block for more complex molecules, particularly in the development of novel pharmaceutical intermediates and functional materials.

One of the most compelling aspects of 6-methyl-Furo[3,4-c]pyridine-3,4(1H,5H)-dione is its versatility in synthetic applications. Its reactivity profile allows for a range of transformations, making it a valuable scaffold in organic synthesis. For instance, the dione moiety can participate in condensation reactions, enabling the formation of diverse heterocyclic systems. This adaptability has led to its use in the design of bioactive compounds, where researchers aim to exploit its structural features for enhanced biological activity.

In recent years, the demand for 6-methyl-Furo[3,4-c]pyridine-3,4(1H,5H)-dione has grown, driven by its potential in drug discovery and material innovation. The compound's ability to interact with biological targets has sparked interest in its use as a precursor for central nervous system (CNS) agents and anti-inflammatory drugs. Additionally, its electronic properties make it a candidate for applications in organic electronics, such as in the development of light-emitting diodes (LEDs) and photovoltaic cells.

The synthesis of 6-methyl-Furo[3,4-c]pyridine-3,4(1H,5H)-dione typically involves multi-step procedures that highlight the ingenuity of modern organic chemistry. Key steps often include the construction of the furopyridine core followed by functionalization at the 6-position. Advances in catalytic methods and green chemistry have streamlined these processes, reducing waste and improving yields. These innovations align with the growing emphasis on sustainable synthesis in the chemical industry.

From a commercial perspective, 6-methyl-Furo[3,4-c]pyridine-3,4(1H,5H)-dione is available through specialized chemical suppliers who cater to research and industrial needs. Its pricing and availability can vary depending on purity requirements and scale, but it remains a sought-after compound for those working in high-value chemical applications. As the compound gains traction, its market dynamics are likely to evolve, reflecting broader trends in fine chemicals and specialty intermediates.

Looking ahead, the future of 6-methyl-Furo[3,4-c]pyridine-3,4(1H,5H)-dione appears promising. Ongoing research is expected to uncover new applications, particularly in areas like bioconjugation and nanotechnology. Its role in the development of smart materials and therapeutic agents could further solidify its importance in the chemical landscape. For scientists and industry professionals, staying informed about the latest developments related to this compound is essential for leveraging its full potential.

In summary, 6-methyl-Furo[3,4-c]pyridine-3,4(1H,5H)-dione (CAS No. 7472-18-6) is a compound of remarkable versatility and promise. Its unique structure, synthetic utility, and diverse applications make it a standout in the world of organic chemistry. Whether in drug development, material science, or green chemistry, this compound continues to inspire innovation and discovery. As research progresses, its impact is poised to expand, offering exciting opportunities for those at the forefront of chemical science.